Cas no 62507-78-2 (Benzoic acid, 4-amino-, 2-propenyl ester)

• Product Name: Benzoic acid, 4-amino-, 2-propenyl ester
• CAS No: 62507-78-2
• MF: C₁₀H₁₁NO₂
• MW: 177.199842691422
• CID: 442304
• PubChem ID: 13075143
• Update Time: 2025-04-19

Benzoic acid, 4-amino-, 2-propenyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-amino-, 2-propenyl ester
• allyl 4-aminobenzoate
• prop-2-enyl 4-aminobenzoate
• Allyl4-aminobenzoate
• RCLUGZNGGNESST-UHFFFAOYSA-N
• SCHEMBL250839
• allyl-4-aminobenzoate
• Benzoic acid, 4-amino-, 2-propen-1-yl ester
• 62507-78-2
• 4-amino-benzoic acid allyl ester
• Prop-2-en-1-yl 4-aminobenzoate
• DTXSID30517419
• FT-0742220
• H11913
• AMY23834

• MDL： MFCD20542155
• Inchi： 1S/C10H11NO2/c1-2-7-13-10(12)8-3-5-9(11)6-4-8/h2-6H,1,7,11H2
• InChI Key： RCLUGZNGGNESST-UHFFFAOYSA-N
• SMILES： O(CC=C)C(C1C=CC(=CC=1)N)=O

Computed Properties

• Exact Mass: 177.07903
• Monoisotopic Mass: 177.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• PSA: 52.32